4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine
Description
4-[1-(2-Cyclopropyl-6-methylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine is a heterocyclic compound featuring a pyrimidine core substituted with cyclopropyl and methyl groups, linked via a piperidine-carbonyl bridge to a thiomorpholine moiety. This structure combines electron-deficient (pyrimidine) and electron-rich (cyclopropyl) components, which may optimize interactions with biological targets such as kinases or G protein-coupled receptors.
Properties
IUPAC Name |
[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidin-3-yl]-thiomorpholin-4-ylmethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N4OS/c1-13-11-16(20-17(19-13)14-4-5-14)22-6-2-3-15(12-22)18(23)21-7-9-24-10-8-21/h11,14-15H,2-10,12H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTMGNJORTJPNKB-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C2CC2)N3CCCC(C3)C(=O)N4CCSCC4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N4OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine typically involves multiple steps:
Formation of the Pyrimidine Ring: The initial step often involves the synthesis of the 2-cyclopropyl-6-methylpyrimidine core. This can be achieved through a condensation reaction between cyclopropylamine and a suitable diketone or aldehyde under acidic or basic conditions.
Piperidine Ring Formation: The pyrimidine derivative is then reacted with a piperidine precursor, often through a nucleophilic substitution reaction.
Carbonylation: The piperidine derivative undergoes carbonylation to introduce the carbonyl group at the 3-position.
Thiomorpholine Introduction: Finally, the thiomorpholine moiety is introduced through a nucleophilic substitution reaction, often using thiomorpholine and a suitable leaving group on the piperidine carbonyl compound.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to ensure sustainable production.
Chemical Reactions Analysis
Types of Reactions
4-[1-(2-Cyclopropyl-6-methylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized at the sulfur atom to form sulfoxides or sulfones.
Reduction: Reduction reactions can target the carbonyl group, converting it to an alcohol.
Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the piperidine and thiomorpholine rings.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperoxybenzoic acid (m-CPBA).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Nucleophiles like amines or thiols can be used under basic conditions to facilitate substitution reactions.
Major Products
Oxidation: Sulfoxides and sulfones.
Reduction: Alcohol derivatives.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
Chemistry
In chemistry, this compound is studied for its unique structural properties and reactivity. It serves as a model compound for understanding the behavior of similar heterocyclic systems.
Biology
Biologically, 4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine is investigated for its potential as a bioactive molecule. Its interactions with biological macromolecules are of particular interest.
Medicine
In medicinal chemistry, this compound is explored for its potential therapeutic applications. It may act as a lead compound for the development of new drugs targeting specific biological pathways.
Industry
Industrially, the compound could be used in the synthesis of more complex molecules or as an intermediate in the production of pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of 4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to downstream biological effects.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis highlight structural and functional distinctions between the target compound and analogs from patent literature and chemical databases.
Table 1: Structural and Functional Comparison
Key Comparative Insights:
Core Heterocycle Differences: The target’s pyrimidine core is less electron-deficient than the nitro-substituted pyridine in 4-[1-(6-Nitro-3-pyridyl)-4-piperidyl]thiomorpholine but more rigid than the pyridine in 4-{1-[1-(pyridin-2-yl)...}thiomorpholine .
Substituent Effects :
- The target’s cyclopropyl group likely blocks oxidative metabolism (common in cytochrome P450 pathways), whereas the nitro group in EP 3 858 835 A1 may require enzymatic reduction for activation .
- The cyclopropanesulfonyl group in EP 2 402 347 A1 introduces strong electron-withdrawing effects and polarity, contrasting with the target’s lipophilic cyclopropyl .
Thiomorpholine vs. Morpholine-containing compounds (e.g., EP 2 402 347 A1) may exhibit faster renal clearance due to higher polarity .
Synthetic Flexibility :
- The target’s piperidine-carbonyl-thiomorpholine scaffold is recurrent in medicinal chemistry (e.g., Chembase compound), suggesting versatility for derivatization at the pyrimidine or piperidine positions .
Research Findings and Implications
- Metabolic Stability : The cyclopropyl group in the target compound likely reduces susceptibility to oxidative metabolism compared to nitro- or pyridyl-substituted analogs .
- Target Binding : Thiomorpholine’s sulfur may form stronger van der Waals interactions with hydrophobic protein pockets than morpholine’s oxygen, as seen in kinase inhibitor designs .
- Solubility Trade-offs: While the target’s thiomorpholine enhances lipophilicity, its pyrimidine core (vs. thieno[3,2-d]pyrimidine) may reduce aqueous solubility, necessitating formulation optimization .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
